N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17NO5/c1-20-12-8-7-11(9-15(12)21-2)18-17(19)16-10-22-13-5-3-4-6-14(13)23-16/h3-9,16H,10H2,1-2H3,(H,18,19)
• InChI Key: DOTNYMJVWHCCPP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2)OC
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide, also known as DMBX, is a synthetic compound that has been of great interest to researchers due to its potential therapeutic applications. DMBX belongs to the class of benzodioxine derivatives and has been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are critical for cancer cell growth and survival. N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to inhibit the activity of protein kinase C, a key signaling molecule that is overexpressed in many cancer cells.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to exhibit various biochemical and physiological effects. In addition to its antiproliferative effects, N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to induce apoptosis, or programmed cell death, in cancer cells. N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in laboratory experiments is its potent antiproliferative effects against various cancer cell lines, making it a promising candidate for further investigation as an anticancer agent. However, one limitation of using N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide in laboratory experiments is its relatively low solubility in water, which can make it challenging to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One potential avenue is to investigate its potential as a combination therapy with other anticancer agents. Another potential direction is to investigate its potential as a therapeutic agent for other diseases, such as inflammatory disorders or neurodegenerative diseases. Additionally, further investigation is needed to fully understand the mechanism of action of N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide and its potential side effects.

Synthesis Methods

N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide can be synthesized through a multi-step process involving the condensation of 3,4-dimethoxyaniline with 2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylic acid, followed by the conversion of the resulting intermediate to N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide through the use of coupling agents.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been the subject of several scientific studies, and its potential therapeutic applications have been investigated. One significant application of N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide is its use as an anticancer agent. N-(3,4-dimethoxyphenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been found to exhibit potent antiproliferative effects against various cancer cell lines, including breast, prostate, and lung cancer cells.